![molecular formula C7H6BrFS B1441964 3-Bromo-2-fluorothioanisole CAS No. 871353-01-4](/img/structure/B1441964.png)
3-Bromo-2-fluorothioanisole
Overview
Description
3-Bromo-2-fluorothioanisole is a heterocyclic aromatic compound. It is a thioanisole derivative that contains both bromine and fluorine in its structure. The IUPAC name for this compound is (3-bromo-2-fluorophenyl)(methyl)sulfane . It has a molecular weight of 221.09 .
Molecular Structure Analysis
The InChI code for 3-Bromo-2-fluorothioanisole is 1S/C7H6BrFS/c1-10-6-4-2-3-5(8)7(6)9/h2-4H,1H3 . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
3-Bromo-2-fluorothioanisole is a solid at room temperature . The compound should be stored at a temperature between 2-8°C . Unfortunately, the search results do not provide more detailed physical and chemical properties.Scientific Research Applications
Synthesis and Antimicrobial Activity
3-Bromo-2-fluorothioanisole has been utilized in the synthesis of various organic compounds. For instance, it played a role in the construction of enaminyl sulfonyl fluorides, which were shown to improve the antimicrobial activity of certain pharmaceuticals. The vinyl sulfonyl fluoride functionalized versions of drugs like norfloxacin, ciprofloxacin, and lomefloxacin exhibited significantly improved antimicrobial activity against Gram-positive bacteria compared to their original forms (Leng et al., 2020).
Antitumor Activity
Moreover, compounds structurally similar to 3-Bromo-2-fluorothioanisole, such as 3-bromopyruvate, have been investigated for their antitumor properties. These studies highlight the potential of halogenated compounds in inhibiting tumor growth and inducing cell death in various cancer cell lines through multiple mechanisms, including energy metabolism disruption, cell cycle arrest, and induction of apoptosis (Chong et al., 2017).
Role in Synthesis of Antiviral and Anticancer Compounds
The synthesis of 3-Bromo-2-fluorothioanisole-related compounds has shown significant promise in antiviral and anticancer research. These synthesized compounds have demonstrated potent activity against various viruses and cancer cells, making them potential candidates for further drug development and therapy optimization (Watanabe et al., 1983).
Derivatives with Anti-Inflammatory and Antineoplastic Properties
Derivatives of 3-Bromo-2-fluorothioanisole, like 6-bromoindole derivatives, have exhibited anti-inflammatory activity and promise in cancer treatment. These compounds have been effective in reducing inflammation, mainly of the Th1 type, and have shown equivalent effectiveness to established compounds in inhibiting tubulin polymerization and binding to tubulin, key processes in cancer cell proliferation (Di et al., 2018).
Safety And Hazards
The compound is associated with certain hazards. It has been assigned the GHS07 pictogram and the signal word "Warning" . Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and avoiding contact with skin and eyes .
properties
IUPAC Name |
1-bromo-2-fluoro-3-methylsulfanylbenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrFS/c1-10-6-4-2-3-5(8)7(6)9/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVQLFQFWADGUTI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=C(C(=CC=C1)Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrFS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-2-fluorothioanisole | |
CAS RN |
871353-01-4 | |
Record name | 3-Bromo-2-fluorothioanisole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.